N-(Propargyl-PEG4-carbonyl)-N-bis(PEG1-methyl ester)

• CAS No.: 2112732-01-9
• Product Name: N-(Propargyl-PEG4-carbonyl)-N-bis(PEG1-methyl ester)
• Molecular Formula: C24H41NO11
• Molecular Weight: 519.59
• IUPAC Name: methyl 17-(2-(3-methoxy-3-oxopropoxy)ethyl)-16-oxo-4,7,10,13,20-pentaoxa-17-azatricos-1-yn-23-oate
• Standard InChI: InChI=1S/C24H41NO11/c1-4-10-31-16-18-35-20-21-36-19-17-34-11-5-22(26)25(8-14-32-12-6-23(27)29-2)9-15-33-13-7-24(28)30-3/h1H,5-21H2,2-3H3
• Standard InChIKey: JCIALVYXFZVDJH-UHFFFAOYSA-N
• SMILES: COC(CCOCCN(CCOCCC(OC)=O)C(CCOCCOCCOCCOCC#C)=O)=O
• Appearance: Solid powder
• Description: N-(Propargyl-PEG4-carbonyl)-N-bis(PEG1-methyl ester) is a branched alkyne PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates and drug delivery methods.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: N-(Propargyl-PEG4-carbonyl)-N-bis(PEG1-methyl ester)
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• Last Modified: Aug 20 2021